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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the fabrication and efficiency testing of

DB18-based organic solar cells. The protocols outlined below are intended to ensure accurate

and reproducible results, crucial for the evaluation of novel photovoltaic materials.

Introduction to DB18-based Organic Solar Cells
DB18 is a narrow bandgap polymer donor material that has demonstrated high power

conversion efficiencies (PCE) in organic solar cells (OSCs), particularly when paired with non-

fullerene acceptors like Y6.[1][2][3] The favorable electronic and morphological properties of

the DB18:Y6 blend facilitate efficient exciton dissociation and charge transport, leading to high-

performance devices.[4][5] This document outlines the experimental setup and protocols for

fabricating and characterizing DB18:Y6 solar cells to determine their key performance metrics.

Experimental Setup
A comprehensive experimental setup is required for the accurate measurement of solar cell

efficiency. This includes equipment for device fabrication under controlled conditions and

precise characterization of photovoltaic performance.

Key Equipment
A typical setup for testing organic solar cell efficiency includes:
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Glovebox: An inert atmosphere (e.g., nitrogen or argon) glovebox is essential for the

fabrication of organic solar cells to prevent degradation of the active layer materials by

oxygen and moisture.

Spin Coater: For the deposition of thin films of the active layer and charge transport layers

with uniform thickness.

Thermal Evaporator: For the deposition of the metal electrode (e.g., silver or aluminum)

under high vacuum.

Solar Simulator: A light source that mimics the solar spectrum is crucial for accurate

efficiency measurements. A Class AAA solar simulator is recommended, providing a spectral

match to the AM1.5G spectrum, high spatial uniformity of light, and temporal stability.[1][6]

Source Measure Unit (SMU): An instrument that can source voltage and measure current, or

vice versa, is used to obtain the current-voltage (I-V) characteristics of the solar cell.[7]

Quantum Efficiency (QE) Measurement System: This setup is used to measure the external

quantum efficiency (EQE), which is the ratio of collected charge carriers to incident photons

at a specific wavelength. It typically consists of a light source, a monochromator to select the

wavelength, a chopper, and a lock-in amplifier for sensitive current measurements.[2][4][8]

Reference Solar Cell: A calibrated reference cell is used to ensure the solar simulator's

intensity is set to the standard 100 mW/cm².[9]

Experimental Protocols
Standard Test Conditions (STC)
For reproducible and comparable efficiency measurements, it is imperative to adhere to

Standard Test Conditions (STC).[10][11] These conditions are:

Irradiance: 1000 W/m² (or 100 mW/cm²)

Cell Temperature: 25 °C

Air Mass Spectrum: AM1.5G
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Fabrication Protocol for DB18:Y6 Solar Cells
The following protocol describes the fabrication of an inverted structure organic solar cell with

the architecture: ITO/ZnO/DB18:Y6/MoO₃/Ag.[12][13]

Substrate Preparation:

Start with patterned Indium Tin Oxide (ITO) coated glass substrates.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes

to improve the surface wettability.

Electron Transport Layer (ETL) Deposition:

Prepare a ZnO precursor solution.

Spin-coat the ZnO solution onto the cleaned ITO substrates.

Anneal the ZnO-coated substrates at an appropriate temperature (e.g., 200 °C) in air to

form a uniform electron transport layer.

Active Layer Deposition:

Prepare a blend solution of DB18 and Y6 in a suitable solvent like chloroform (CHCl₃) with

a specific donor:acceptor ratio (e.g., 1:1.2 by weight). The total concentration is typically

around 14 mg/mL.[9]

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the DB18:Y6 blend solution onto the ZnO layer. The spin speed and time should

be optimized to achieve the desired film thickness (e.g., around 100-120 nm).[9][14]

Anneal the active layer at an optimized temperature (e.g., 110 °C) to improve the film

morphology and device performance.[9]
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Hole Transport Layer (HTL) Deposition:

Thermally evaporate a thin layer (e.g., 10 nm) of Molybdenum Trioxide (MoO₃) onto the

active layer under high vacuum (<10⁻⁶ Torr).

Electrode Deposition:

Without breaking the vacuum, thermally evaporate a thicker layer (e.g., 100 nm) of Silver

(Ag) or Aluminum (Al) as the top electrode. The deposition rate and final thickness should

be carefully controlled.

Device Characterization Protocols
Place the fabricated solar cell on a temperature-controlled sample holder set to 25 °C.

Illuminate the device with a calibrated solar simulator at 100 mW/cm² (AM1.5G).

Use a source measure unit (SMU) to apply a voltage sweep (e.g., from -0.2 V to 1.2 V) and

measure the corresponding current. A four-probe (Kelvin) setup is recommended to minimize

the impact of contact resistance.[7][15]

From the I-V curve, determine the key performance parameters:

Open-circuit voltage (Voc): The voltage at which the current is zero.

Short-circuit current density (Jsc): The current density at zero voltage.

Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as: FF = (Jmp

× Vmp) / (Jsc × Voc) where Jmp and Vmp are the current density and voltage at the

maximum power point.

Power Conversion Efficiency (PCE): The ratio of the maximum electrical power output to

the incident light power, calculated as: PCE (%) = (Jsc × Voc × FF) / Pin × 100 where Pin

is the incident power density (100 mW/cm²).[1]

The EQE measurement provides insight into the wavelength-dependent efficiency of photon-

to-electron conversion.
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The setup consists of a light source, a monochromator, a chopper, and a lock-in amplifier.

A calibrated silicon photodiode is used as a reference to measure the incident photon flux at

each wavelength.

The monochromatic light is directed onto the solar cell, and the resulting short-circuit current

is measured using the lock-in amplifier.

The EQE is calculated as the ratio of the number of electrons collected to the number of

incident photons at each wavelength.[2][4]

Data Presentation
Quantitative data from the characterization of DB18:Y6 solar cells should be summarized in

clearly structured tables for easy comparison.

Table 1: Photovoltaic Performance of DB18:Y6 Solar Cells

Device
Configuration

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

ITO/ZnO/DB18:Y

6/MoO₃/Ag
0.85 26.5 78 17.6 (Certified)[1]

ITO/ZnO/D18/Y6

/MoO3/Ag (VIDAI

with DIO)

0.86 26.9 73.4 17.0[6]

PM6:D18-CL:Y6

(Large Area)
- - 46.2 7.2[9]

D18:L8-BO (High

Pressure

Fabrication)

- - - 19.65[15]

Table 2: Key Material Properties for DB18 and Y6
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Material HOMO (eV) LUMO (eV) Bandgap (eV)

DB18 -5.53 -2.78 2.75

Y6 -6.10 -4.10 2.00

Note: Energy levels can vary slightly depending on the measurement technique and film

processing conditions.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the fabrication and characterization of

DB18:Y6 organic solar cells.
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Device Fabrication
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Experimental workflow for DB18:Y6 solar cell fabrication and testing.

Charge Generation and Separation Pathway
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This diagram illustrates the fundamental processes of charge generation and separation in a

DB18:Y6 bulk heterojunction solar cell.

Photo-physical Processes

Incident Photon (hν) Exciton Generation
(in DB18 or Y6)

1. Absorption Exciton Dissociation
at D:A Interface

2. Diffusion Charge Transport3. Separation Charge Collection
at Electrodes

4. Collection

Click to download full resolution via product page

Charge generation and separation pathway in a DB18:Y6 solar cell.

Energy Level Diagram
The following diagram shows the energy levels of the materials used in the DB18:Y6 solar cell,

illustrating the driving forces for charge separation and transport.

Energy Level Diagram

HOMO (-5.53 eV)

MoO3

h+

LUMO (-2.78 eV) HOMO (-6.10 eV) LUMO (-4.10 eV)
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e-

ITO Ag

Click to download full resolution via product page

Energy level diagram for a DB18:Y6 organic solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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